N'-[2-(4-fluorophenoxy)ethanimidoyl]-2-phenoxynicotinohydrazide

• IUPAC Name: N-[(Z)-[1-amino-2-(4-fluorophenoxy)ethylidene]amino]-2-phenoxypyridine-3-carboxamide
• InChI: InChI=1S/C20H17FN4O3/c21-14-8-10-15(11-9-14)27-13-18(22)24-25-19(26)17-7-4-12-23-20(17)28-16-5-2-1-3-6-16/h1-12H,13H2,(H2,22,24)(H,25,26)
• InChI Key: LWUOWKBITMYKMJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OC2=C(C=CC=N2)C(=O)NN=C(COC3=CC=C(C=C3)F)N
• Isomeric SMILES: C1=CC=C(C=C1)OC2=C(C=CC=N2)C(=O)N/N=C(/COC3=CC=C(C=C3)F)\N
• Molecular Formula: C20H17FN4O3
• Molecular Weight: 380.4 g/mol

Description

N'-[2-(4-fluorophenoxy)ethanimidoyl]-2-phenoxynicotinohydrazide, also known as FEN, is a novel compound that has recently gained attention in the scientific community. FEN has shown potential as a therapeutic agent due to its unique chemical structure and its ability to interact with specific biochemical pathways in the body.

Scientific Research Applications

Fluoroionophores for Metal Detection

A study developed fluoroionophores from diamine-salicylaldehyde (DS) derivatives, demonstrating their capability to chelate metal cations like Zn^2+ in both organic and semi-aqueous solutions. These compounds exhibit specific metal recognition and are preliminarily tested for cellular metal staining, highlighting their potential in bioimaging and metal detection applications (Hong et al., 2012).

Synthesis of Fluorinated Compounds

Another research focused on the synthesis of fluorine-bearing heterocyclic compounds using 2-fluoroacrylic building blocks. This study underscores the versatility of fluorinated compounds in chemical synthesis, leading to a variety of products including pyrazolones and coumarines, which have implications in medicinal chemistry and material sciences (Shi et al., 1996).

Antitubercular Activity of Nicotinic Acid Hydrazides

Research on nicotinic acid hydrazides, similar in functional group to the query compound, demonstrated significant antitubercular activity. These studies highlight the medicinal chemistry applications of such compounds, especially in designing new therapies for tuberculosis (Eldehna et al., 2015).

Antioxidant and Anticancer Activities

Studies on derivatives of propanehydrazide have shown promising antioxidant and anticancer activities. These findings suggest the potential therapeutic applications of fluoro-substituted compounds in treating oxidative stress-related diseases and cancer (Tumosienė et al., 2020).

Pro-Chelator for Hydroxyl Radical Inhibition

A novel pro-chelating agent targeting iron-promoted hydroxyl radical formation was developed, illustrating the application of such compounds in mitigating oxidative damage. This research could have implications in developing treatments for conditions associated with iron-catalyzed oxidative stress (Charkoudian et al., 2006).